Cas no 946379-69-7 (1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 946379-69-7
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6274972
• Update Time: 2025-05-24

1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-(2-hydroxyethyl)-6-[[(4-methylphenyl)methyl]thio]-

• Inchi： 1S/C15H16N4O2S/c1-10-2-4-11(5-3-10)9-22-15-17-13-12(14(21)18-15)8-16-19(13)6-7-20/h2-5,8,20H,6-7,9H2,1H3,(H,17,18,21)
• InChI Key： GBVLKTDOSQCJGH-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(C)C=C2)NC(=O)C2C=NN(CCO)C=2N=1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 560.8±60.0 °C(Predicted)
• pka: 14.31±0.10(Predicted)

Additional information on 1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Comprehensive Overview of 1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 946379-69-7)

The compound 1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS No. 946379-69-7, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[3,4-d]pyrimidin-4-one derivative is characterized by its unique structural features, including a hydroxyethyl group and a (4-methylphenyl)methylsulfanyl substituent, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor or modulator, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in precision medicine. The pyrazolo[3,4-d]pyrimidine scaffold, to which this compound belongs, is a privileged structure in drug discovery due to its ability to mimic purine bases and interact with ATP-binding sites in enzymes. The presence of the methylphenylsulfanyl moiety enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug development. This aligns with current trends in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

The synthesis of CAS 946379-69-7 involves multi-step organic reactions, often starting from commercially available pyrazolo[3,4-d]pyrimidine precursors. Key steps may include nucleophilic substitution at the 6-position with (4-methylphenyl)methanethiol, followed by N-alkylation with 2-hydroxyethyl reagents. Such synthetic routes are frequently discussed in patent literature, reflecting industrial interest. Notably, the compound’s hydroxyethyl side chain offers a handle for further derivatization, enabling the creation of prodrugs or conjugates—a strategy increasingly explored to enhance bioavailability.

From a therapeutic perspective, derivatives of 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have shown promise in modulating signaling pathways like PI3K/AKT/mTOR, which are aberrantly activated in cancers. While specific data on 946379-69-7 may be limited (as is common with early-stage research compounds), its structural analogs are being investigated for their anti-proliferative effects. This resonates with the public’s growing curiosity about “next-generation cancer drugs” and “targeted therapy side effects”—frequent queries in search engines. The compound’s potential to address drug resistance mechanisms, another pressing concern in oncology, further elevates its relevance.

Beyond oncology, the sulfanyl and hydroxyethyl functionalities in 1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one suggest possible applications in neurological disorders. Recent studies highlight the role of kinase inhibition in neurodegenerative diseases like Alzheimer’s, making this compound a candidate for neuroprotective agent screening. Such interdisciplinary potential aligns with the rise of repurposing existing molecules—a cost-effective approach trending in pharmaceutical R&D.

Analytical characterization of CAS 946379-69-7 typically employs techniques like HPLC, LC-MS, and NMR spectroscopy, ensuring purity and structural verification. These methods are crucial for meeting regulatory standards, especially as the FDA emphasizes quality-by-design (QbD) principles. The compound’s logP and solubility profiles, often calculated using in silico tools, are key parameters discussed in preformulation studies—a niche yet vital aspect for researchers exploring “how to improve drug solubility” or “computational chemistry in drug discovery.”

In conclusion, 1-(2-hydroxyethyl)-6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a versatile scaffold with untapped therapeutic potential. Its structural complexity and functional group diversity make it a valuable subject for both academic and industrial research, particularly in the era of personalized medicine and AI-augmented drug development. As scientific databases and patent filings expand, this compound may emerge as a cornerstone in designing next-generation bioactive molecules.